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Compound of Interest

Compound Name: N-Benzoylphosphotriamide
CAS No.: 27809-58-1
Cat. No.: B1202242

Get Quote

Comparative Guide: N-Benzoylphosphotriamide vs. Acetohydroxamic Acid

Executive Summary

This guide provides a technical comparison between N-Benzoylphosphotriamide (N-BPT)
and Acetohydroxamic Acid (AHA), two distinct classes of urease inhibitors. While AHA remains
the FDA-approved clinical standard (Lithostat) for treating urea-splitting bacterial infections, N-
BPT represents a class of phosphoric triamide transition-state analogs that exhibit significantly
higher potency—often by three orders of magnitude.

Key Takeaway: N-BPT demonstrates nanomolar (nM) inhibitory potency (IC50 ~7 nM) due to its
irreversible or "slow-tight" binding mechanism, whereas AHA typically operates in the
micromolar (uM) range (IC50 ~2.2-250 uM) via reversible metal chelation.

Mechanistic Comparison

The disparity in IC50 values is rooted in the fundamental difference in binding modes.
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« Acetohydroxamic Acid (AHA): Acts as a classical chelator. It functions as a bidentate ligand,
coordinating with the two Nickel (Ni2*) ions in the urease active site.[1] This binding is
reversible and competitive, meaning high concentrations of urea can displace it.

* N-Benzoylphosphotriamide (N-BPT): Acts as a transition-state analog or suicide substrate.
It mimics the tetrahedral intermediate of urea hydrolysis. The phosphoryl oxygen and amide
groups bridge the bi-nickel center, forming an exceptionally stable, tridentate complex that
effectively "locks" the enzyme.

Diagram 1: Molecular Mechanism of Inhibition
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Figure 1: Mechanistic divergence between AHA (reversible chelation) and N-BPT (tight-binding
transition state mimicry).
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Comparative IC50 Data

The following data aggregates experimental values from Canavalia ensiformis (Jack Bean) and
Ureaplasma/Helicobacter urease assays. Note the significant potency gap.

N-
L Acetohydroxamic Acid

Parameter Benzoylphosphotriamide (AHA)

(N-BPT)
Primary Target Bacterial & Plant Ureases Bacterial Ureases (Clinical)
IC50 (Ureaplasma spp.) 7nM [1] 2.2 uM [1]

<100 nM (Est.[2][3] based on
IC50 (Jack Bean Urease) 250 uM [1]

analogs)

Slow-onset, Tight-binding (
Binding Kinetics < Rapid equilibrium, Competitive

)

o Potency decreases at acidic
pH Dependency Stable inhibition across pH 6-8 H
p

Chemical Class Phosphoric Triamide Hydroxamic Acid

Critical Insight: In comparative studies against Ureaplasma urealyticum, N-BPT required only 7
nM to achieve 50% inhibition, whereas AHA required 2200 nM (2.2 uM). This makes N-BPT

approximately 300 times more potent in this specific assay [1].

Experimental Protocol: IC50 Determination

To validate these values in your own laboratory, use the Berthelot (Indophenol) Method. This
colorimetric assay measures the ammonia released by urea hydrolysis.
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Protocol Overview

Enzyme: Jack Bean Urease (Sigma Type lll) or bacterial lysate.

Substrate: Urea (25 mM).

Buffer: Phosphate Buffer (20 mM, pH 7.0) + 1 mM EDTA.[4]

Detection: Phenol-Hypochlorite reaction (Absorbance @ 625 nm).

Diagram 2: Assay Workflow
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Figure 2: Step-by-step workflow for the Berthelot urease inhibition assay.

Detailed Methodology

e Pre-Incubation (Crucial): Incubate the urease enzyme with the test inhibitor (N-BPT or AHA)
for 15-30 minutes before adding urea.

o Why? Phosphoric triamides (N-BPT) often exhibit time-dependent inhibition. Failing to pre-
incubate may result in artificially high IC50 values (underestimating potency).

o Reaction: Add Urea to a final concentration of 25 mM. Incubate at 37°C for 10 minutes.

» Termination: Add Reagent A (Phenol/Nitroprusside) followed by Reagent B (Alkaline
Hypochlorite).[4]

e Analysis: Incubate for 20 minutes at room temperature until a blue indophenol complex
forms. Measure absorbance at 625 nm.

e Calculation:
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Fit data to a sigmoidal dose-response curve to derive IC50.[4]

Stability & Pharmacokinetics

* N-Benzoylphosphotriamide:

o Stability: Susceptible to hydrolysis in highly acidic environments (pH < 5), converting to
phosphoric acid and benzamide.

o Metabolism: In agricultural contexts (related to NBPT), these compounds are rapidly
degraded in soil but stable enough for foliar/fertilizer application. In biological systems, the
P-N bond is the metabolic handle.

o Acetohydroxamic Acid:
o Stability: Chemically stable but metabolically cleared rapidly.

o Pharmacokinetics: In humans, AHA is well-absorbed but has a short half-life, requiring
frequent dosing. Its lower potency necessitates high clinical doses (e.g., 250 mg), which is
associated with significant side effects (teratogenicity, anemia).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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